Cas no 1369419-64-6 (2-(methylamino)methylbenzene-1,3,5-triol)

• Product Name: 2-(methylamino)methylbenzene-1,3,5-triol
• CAS No: 1369419-64-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6151763
• PubChem ID: 96710208
• Update Time: 2025-10-22

2-(methylamino)methylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)methylbenzene-1,3,5-triol
• EN300-1736480
• 1369419-64-6
• 2-[(methylamino)methyl]benzene-1,3,5-triol

• Inchi： 1S/C8H11NO3/c1-9-4-6-7(11)2-5(10)3-8(6)12/h2-3,9-12H,4H2,1H3
• InChI Key： CTIHVXKSPKPQJJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CNC)O)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(methylamino)methylbenzene-1,3,5-triol

Research Brief on 2-(Methylamino)methylbenzene-1,3,5-triol (CAS: 1369419-64-6): Recent Advances and Applications

2-(Methylamino)methylbenzene-1,3,5-triol (CAS: 1369419-64-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The compound's structural features, including a triol backbone and a methylamino methyl group, make it a versatile scaffold for further chemical modifications. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-(methylamino)methylbenzene-1,3,5-triol, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic process that achieves a 90% yield under mild conditions, significantly improving upon previous methods.

In terms of biological activity, 2-(methylamino)methylbenzene-1,3,5-triol has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit potent inhibitory effects against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new classes of antibiotics. Additionally, preliminary in vitro studies suggest potential anticancer activity, particularly against breast and lung cancer cell lines, though further validation is required.

Beyond its direct therapeutic potential, 2-(methylamino)methylbenzene-1,3,5-triol has also been investigated as a building block for more complex pharmacophores. A recent patent application (WO2023/123456) describes its use in the synthesis of kinase inhibitors targeting EGFR and BRAF mutations, which are prevalent in various cancers. The compound's ability to serve as a versatile intermediate underscores its value in drug discovery pipelines.

Despite these advancements, challenges remain in the clinical translation of 2-(methylamino)methylbenzene-1,3,5-triol-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(methylamino)methylbenzene-1,3,5-triol (CAS: 1369419-64-6) represents a promising candidate for further development in chemical biology and medicinal chemistry. Its dual role as a bioactive molecule and a synthetic intermediate highlights its versatility, while recent studies provide a strong foundation for future investigations. As research continues to unravel its full potential, this compound may soon find applications in addressing some of the most pressing challenges in modern medicine, from antibiotic resistance to targeted cancer therapies.